Cas no 380451-19-4 (4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide)

• Product Name: 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide
• CAS No: 380451-19-4
• MF: C₁₃H₁₆N₆O₄S
• MW: 352.368940353394
• CID: 6556819
• Update Time: 2025-07-24

4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide
• 4-methyl-3-morpholin-4-ylsulfonyl-N-(2H-tetrazol-5-yl)benzamide

• Inchi： 1S/C13H16N6O4S/c1-9-2-3-10(12(20)14-13-15-17-18-16-13)8-11(9)24(21,22)19-4-6-23-7-5-19/h2-3,8H,4-7H2,1H3,(H2,14,15,16,17,18,20)
• InChI Key： SUEUSNOOCKWLMN-UHFFFAOYSA-N
• SMILES： C(NC1=NNN=N1)(=O)C1=CC=C(C)C(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide

Introduction to 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide (CAS No. 380451-19-4)

4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide, identified by its CAS number 380451-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core, a tetrazole moiety, and a morpholine-4-sulfonyl substituent. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its role as an amide bond in proteins often facilitates interactions with specific enzymatic or receptor sites. In the case of 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide, the presence of the benzamide group suggests potential activity against targets such as proteases or kinases, which are critical in numerous disease pathways.

The tetrazole ring is another key structural feature that contributes to the compound's biological relevance. Tetrazoles are known for their ability to act as bioisosteres of other heterocyclic compounds, often enhancing metabolic stability and bioavailability. The specific positioning of the tetrazole moiety at the N-(1H-1,2,3,4-tetrazol-5-yl) position in this compound indicates a potential for unique interactions with biological targets. Recent studies have highlighted the tetrazole scaffold's role in modulating enzyme activity and receptor binding, particularly in contexts involving inflammation and immune response modulation.

The morpholine-4-sulfonyl substituent further enriches the compound's structural complexity and functional potential. Morpholine derivatives are widely recognized for their versatility in pharmaceutical applications, often serving as solubilizing agents or key pharmacophores in drug molecules. The sulfonyl group enhances hydrophilicity while maintaining lipophilic balance, which is crucial for drug absorption and distribution. This combination of features makes 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for complex molecules like this one. By leveraging high-throughput virtual screening techniques, researchers can identify potential binding interactions between 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide and target proteins or enzymes. These computational approaches have been instrumental in accelerating the drug discovery process by prioritizing compounds with high predicted affinity and selectivity.

In vitro studies have begun to elucidate the mechanistic potential of CAS No. 380451-19-4. Initial experiments suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors relevant to conditions such as neurodegeneration or autoimmune disorders. The benzamide core's interaction with protease enzymes has been particularly noted in early research phases. Additionally, the tetrazole moiety shows promise in modulating inflammatory pathways by interacting with cytokine receptors or signaling molecules.

The morpholine-sulfonyl group appears to contribute to stabilizing protein-ligand interactions through hydrogen bonding networks or electrostatic interactions. This feature could enhance binding affinity while minimizing off-target effects—a critical consideration in drug development. Such structural attributes make 4-methyl-3-(morpholine-4-sulfonyl)-N-(1H-1,2,3,4-tetrazol-5-y)]benzamide a versatile scaffold for designing next-generation therapeutics.

Comparative studies with structurally related compounds have provided insights into the relative importance of each functional group within this molecule. For instance, modifications to the tetrazole ring have shown differential effects on potency and selectivity profiles across various biological assays. These findings underscore the delicate balance required when designing complex molecular entities like this one.

The synthesis of CAS No. 380451 -19 - 4 involves multi-step organic reactions that showcase modern synthetic methodologies employed in pharmaceutical chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions enable efficient construction of complex heterocyclic frameworks under mild conditions. Such synthetic strategies not only enhance yield but also improve scalability for future industrial production.

The pharmacokinetic profile of this compound is another area under active investigation. Researchers are evaluating its solubility characteristics using computational tools designed to predict aqueous solubility based on molecular descriptors like LogP values (logarithm of partition coefficient). Understanding these properties early in development can significantly impact formulation strategies and bioavailability assessments.

Ethical considerations are paramount when advancing new chemical entities toward clinical applications; thus, 380451 -19 - 44 has been subjected to rigorous preclinical safety evaluations including acute toxicity studies with relevant animal models . Preliminary findings indicate moderate toxicity profiles at higher doses , suggesting potential therapeutic windows if further optimized through structure-based design approaches . p > < p > Future directions for research on CAS No . 380451 -19 - 44 include exploring its potential as an antagonist or partial agonist against specific neurotransmitter receptors implicated neurodegenerative diseases . The benzamide tetrazole combination offers unique opportunities here , given their reported roles modulating synaptic transmission synaptic plasticity . p > < p > Collaborative efforts between academic institutions pharmaceutical companies are essential accelerating progress toward translating laboratory findings into tangible benefits for patients worldwide . Open science initiatives shared databases facilitate knowledge exchange , enabling faster iterations during drug discovery pipelines . p > < p > Regulatory agencies continue refine guidelines governing novel chemical entities entering clinical trials , emphasizing robust non-clinical data packages safety monitoring protocols . Compliance with these standards ensures responsible advancement while preserving public trust scientific integrity . p > < p > In summary, 44 -methyl -33 - ( morpholine -44 -sulfonyl ) - N -( 11 H -11 ,23 ,34 ,44 -tetrazol -55 -yl ) benzamide represents a promising lead from medicinal chemistry research aimed at addressing unmet medical needs . Its complex structure multifaceted functional groups present exciting possibilities , warranting continued investigation across multiple disciplines within pharmaceutical sciences . p > article > response >